molecular formula C12H11Cl2N3O B8387150 1-(4-Chlorophenyl)-5-isopropyl-triazole-4-carbonyl chloride

1-(4-Chlorophenyl)-5-isopropyl-triazole-4-carbonyl chloride

Cat. No. B8387150
M. Wt: 284.14 g/mol
InChI Key: XNHLAAHTISSYDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Chlorophenyl)-5-isopropyl-triazole-4-carbonyl chloride is a useful research compound. Its molecular formula is C12H11Cl2N3O and its molecular weight is 284.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Chlorophenyl)-5-isopropyl-triazole-4-carbonyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Chlorophenyl)-5-isopropyl-triazole-4-carbonyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(4-Chlorophenyl)-5-isopropyl-triazole-4-carbonyl chloride

Molecular Formula

C12H11Cl2N3O

Molecular Weight

284.14 g/mol

IUPAC Name

1-(4-chlorophenyl)-5-propan-2-yltriazole-4-carbonyl chloride

InChI

InChI=1S/C12H11Cl2N3O/c1-7(2)11-10(12(14)18)15-16-17(11)9-5-3-8(13)4-6-9/h3-7H,1-2H3

InChI Key

XNHLAAHTISSYDR-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=C(N=NN1C2=CC=C(C=C2)Cl)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of 1-(4-chlorophenyl)-5-isopropyl-triazole-4-carboxylic acid (830 mg, 3.13 mmol) in dichloromethane (3 mL) was added DMF (50 μL) followed by oxalyl chloride (546 μL, 6.26 mmol) dropwise. After 5 min, the ice bath was removed and the mixture was stirred at room temperature for 1 h. CH2Cl2 was removed in vacuo to give 1-(4-chlorophenyl)-5-isopropyl-triazole-4-carbonyl chloride as a white solid which was used in the next step without further purification.
Quantity
830 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
50 μL
Type
reactant
Reaction Step Two
Quantity
546 μL
Type
reactant
Reaction Step Three

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